Pyridine, 2-chloro-4-(3-piperidinyl)-

• CAS No.: 1256795-32-0
• Molecular Formula: C10H13ClN2
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 2-chloro-4-piperidin-3-ylpyridine
• InChI: InChI=1S/C10H13ClN2/c11-10-6-8(3-5-13-10)9-2-1-4-12-7-9/h3,5-6,9,12H,1-2,4,7H2
• InChI Key: CKTSJQNAQYVGDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC(=NC=C2)Cl

Description

Pyridine, 2-chloro-4-(3-piperidinyl)- is a heterocyclic organic compound that features a pyridine ring substituted with a chlorine atom at the 2-position and a piperidinyl group at the 4-position

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 2-chloropyridine with piperidine under specific conditions to achieve the desired substitution . The reaction is often carried out in the presence of a base such as sodium hydroxide and a solvent like ethanol .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactions where pyridine derivatives are chlorinated and subsequently reacted with piperidine. This method ensures high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Pyridine, 2-chloro-4-(3-piperidinyl)- undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles, leading to the formation of various derivatives.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide and ethanol.

Oxidation: Reagents such as potassium permanganate can be used for oxidation reactions.

Reduction: Hydrogenation using palladium or rhodium catalysts is a common method for reduction.

Major Products Formed

The major products formed from these reactions include various substituted pyridines and piperidines, depending on the specific reagents and conditions used .

Scientific Research Applications

Pyridine, 2-chloro-4-(3-piperidinyl)- has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its role as an inhibitor in various biochemical pathways.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of Pyridine, 2-chloro-4-(3-piperidinyl)- involves its interaction with specific molecular targets. For instance, it can act as an inhibitor of cholesterol 24-hydroxylase, a brain-specific enzyme involved in cholesterol metabolism . The compound binds to the active site of the enzyme, preventing its normal function and thereby regulating cholesterol levels in the brain .

Comparison with Similar Compounds

Similar Compounds

2-Chloropyridine: A simpler derivative with only a chlorine substitution at the 2-position.

4-Piperidinylpyridine: A derivative with a piperidinyl group at the 4-position but without the chlorine substitution.

Uniqueness

Pyridine, 2-chloro-4-(3-piperidinyl)- is unique due to the presence of both the chlorine and piperidinyl groups, which confer distinct chemical and biological properties. This dual substitution allows for specific interactions with molecular targets that are not possible with simpler derivatives .